Cas no 887580-82-7 (1-Azetidinecarboxylicacid, 3-[[2-(4-methyl-1-piperazinyl)ethyl]amino]-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylicacid, 3-[[2-(4-methyl-1-piperazinyl)ethyl]amino]-, 1,1-dimethylethyl ester
• CAS No: 887580-82-7
• MF: C₁₅H₃₀N₄O₂
• MW: 298.424303531647
• CID: 713280
• Update Time: 2026-04-29

1-Azetidinecarboxylicacid, 3-[[2-(4-methyl-1-piperazinyl)ethyl]amino]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylicacid, 3-[[2-(4-methyl-1-piperazinyl)ethyl]amino]-, 1,1-dimethylethyl ester
• 1-BOC-3-[(4-METHYL-PIPERAZIN-1-YLETHYL)-AMINO]-AZETIDINE
• tert-butyl 3-[2-(4-methylpiperazin-1-yl)ethylamino]azetidine-1-carboxylate

• Inchi： InChI=1S/C15H30N4O2/c1-15(2,3)21-14(20)19-11-13(12-19)16-5-6-18-9-7-17(4)8-10-18/h13,16H,5-12H2,1-4H3
• InChI Key： YFGOWGPKPWMENK-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CC(C1)NCCN2CCN(C)CC2

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4